Cas no 61903-50-2 (1,4-Naphthalenedione, 5-amino-6,7-dimethyl-)

• Product Name: 1,4-Naphthalenedione, 5-amino-6,7-dimethyl-
• CAS No: 61903-50-2
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 1632525
• PubChem ID: 12324876
• Update Time: 2025-04-21

1,4-Naphthalenedione, 5-amino-6,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 5-amino-6,7-dimethyl-
• 5-amino-6,7-dimethylnaphthalene-1,4-dione
• DTXSID10489286
• 61903-50-2

• Inchi： 1S/C12H11NO2/c1-6-5-8-9(14)3-4-10(15)11(8)12(13)7(6)2/h3-5H,13H2,1-2H3
• InChI Key： KLLMGEFNGBKDJU-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2C=C(C)C(C)=C(C=21)N)=O

Computed Properties

• Exact Mass: 201.07903
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• PSA: 60.16